Cas no 64695-81-4 (N-(2-Bromo-4,5-difluorophenyl)acetamide)

• Product Name: N-(2-Bromo-4,5-difluorophenyl)acetamide
• CAS No: 64695-81-4
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• MDL: MFCD08705814
• CID: 501135
• PubChem ID: 13188568
• Update Time: 2025-11-02

N-(2-Bromo-4,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4,5-difluorophenyl)acetamide
• NF-2
• 2-Brom-4,5-difluor-N-acetylanilin
• 2'-Bromo-4',5'-difluoroacetanilide
• 2-bromo-4,5-difluoroacetylaniline
• AmbkkkkK415
• CS-0153976
• FT-0728273
• AKOS005215810
• 64695-81-4
• BS-17386
• N-(2-BROMO-4,5-DIFLUORO-PHENYL)-ACETAMIDE
• MFCD08705814
• DTXSID20525902
• D-BETA-CYCLOPENTYLALANINE
• P17858
• Acetamide, N-(2-bromo-4,5-difluorophenyl)-
• DB-073526

• MDL： MFCD08705814
• Inchi： 1S/C8H6BrF2NO/c1-4(13)12-8-3-7(11)6(10)2-5(8)9/h2-3H,1H3,(H,12,13)
• InChI Key： ZOLGCOUVLFISTP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1NC(C)=O)F)F

Computed Properties

• Exact Mass: 248.96000
• Monoisotopic Mass: 248.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 323.327°C at 760 mmHg
• Flash Point: 149.343°C
• Refractive Index: 1.569
• PSA: 29.10000
• LogP: 2.75870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-Bromo-4,5-difluorophenyl)acetamide

N-(2-Bromo-4,5-difluorophenyl)acetamide (CAS 64695-81-4): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

In the realm of fluorinated organic compounds, N-(2-Bromo-4,5-difluorophenyl)acetamide (CAS 64695-81-4) stands out as a valuable intermediate chemical with diverse applications. This brominated difluoroacetamide derivative has gained significant attention in recent years due to its unique structural features and reactivity patterns. As researchers increasingly focus on fluorine-containing pharmaceuticals and advanced materials, understanding this compound's properties and potential becomes crucial for innovation in these fields.

The molecular structure of N-(2-Bromo-4,5-difluorophenyl)acetamide combines three important functional elements: a bromine substituent, difluorophenyl ring, and acetamide group. This trifecta of functionality makes it particularly useful in medicinal chemistry, where it serves as a precursor for various drug discovery programs. Recent studies highlight its role in developing kinase inhibitors and central nervous system (CNS) active compounds, addressing current healthcare challenges in neurology and oncology.

From a synthetic chemistry perspective, the presence of both bromine and fluorine atoms in 64695-81-4 offers multiple advantages. The bromine serves as an excellent leaving group for various cross-coupling reactions, while the fluorine atoms influence the compound's electronic properties and metabolic stability. These characteristics make it particularly valuable in structure-activity relationship (SAR) studies, where researchers systematically modify lead compounds to optimize their pharmacological profiles.

The growing demand for fluorinated building blocks like N-(2-Bromo-4,5-difluorophenyl)acetamide reflects broader trends in pharmaceutical development. Approximately 30% of all small molecule drugs approved in the last decade contain fluorine, underscoring the importance of compounds like 64695-81-4. Its applications extend beyond medicine into agrochemicals and functional materials, where fluorinated compounds often exhibit enhanced performance characteristics.

In material science, researchers have explored N-(2-Bromo-4,5-difluorophenyl)acetamide as a precursor for liquid crystal materials and organic electronic components. The difluorophenyl moiety contributes to desired molecular anisotropy, while the bromine atom enables further functionalization through various palladium-catalyzed reactions. This dual functionality positions the compound as a valuable tool in developing next-generation display technologies and organic semiconductors.

Quality control and analytical characterization of CAS 64695-81-4 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with high purity levels (>98%), making it suitable for sensitive applications. Proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability of this bromodifluoroacetamide derivative.

Recent innovations in green chemistry have also impacted the synthesis and applications of N-(2-Bromo-4,5-difluorophenyl)acetamide. Researchers are developing more sustainable routes to fluorinated compounds, addressing environmental concerns while maintaining efficiency. The compound's role in catalysis research and flow chemistry applications represents an exciting frontier, potentially reducing waste and energy consumption in pharmaceutical manufacturing.

For synthetic chemists working with 64695-81-4, understanding its reactivity patterns is crucial. The electron-withdrawing effects of the fluorine atoms influence the aromatic substitution chemistry, while the bromine atom participates readily in various transition metal-catalyzed reactions. These properties make it particularly useful for constructing complex molecular architectures through convergent synthesis strategies.

The commercial availability of N-(2-Bromo-4,5-difluorophenyl)acetamide from specialized chemical suppliers has increased in recent years, reflecting growing demand. Current market trends show particular interest from contract research organizations (CROs) and academic research groups focused on fluorine chemistry. Pricing and availability may vary based on quantity and purity requirements, with many suppliers offering custom synthesis options for large-scale projects.

Looking ahead, the future applications of CAS 64695-81-4 appear promising. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from this compound's unique properties. Additionally, its potential in developing PET imaging agents (when using radioactive fluorine isotopes) represents another exciting direction for medical applications of this versatile fluorinated intermediate.

In conclusion, N-(2-Bromo-4,5-difluorophenyl)acetamide (CAS 64695-81-4) represents a strategically important compound at the intersection of pharmaceutical chemistry and material science. Its combination of bromine and fluorine substituents, along with the versatile acetamide functionality, creates numerous opportunities for innovation. As research in fluorine-containing compounds continues to expand, this bromodifluoroacetamide derivative will likely play an increasingly significant role in developing new therapeutics and advanced materials.